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Compound of Interest

Compound Name: Coronopilin

CAS No.: 2571-81-5

Cat. No.: B1206532

Get Quote

Executive Summary
Coronopilin is a pseudoguaianolide sesquiterpene lactone primarily isolated from Ambrosia

species (e.g., Ambrosia arborescens, Ambrosia psilostachya). It exhibits potent antiproliferative

activity, particularly against leukemic lineages (Jurkat, U937) and certain solid tumors (Caco-2).

Its mechanism of action is dual-faceted: it alkylates tubulin to induce G2/M cell cycle arrest and

inhibits the NF-κB signaling pathway, driving apoptosis.

Critical Experimental Constraint: As a sesquiterpene lactone containing an

-methylene-

-lactone moiety, Coronopilin acts as a Michael acceptor. It readily forms covalent adducts with
sulfhydryl (thiol) groups. Therefore, culture medium selection must minimize exogenous thiols
during the treatment window to prevent premature quenching of the compound, and serum
levels must be strictly controlled to standardize albumin binding.
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Reproducibility in Coronopilin experiments begins with the stock solution. Aqueous instability

and hydrophobicity are the primary failure points.

Stock Solution Protocol
Solvent: Dimethyl sulfoxide (DMSO), anhydrous,

99.9%.

Concentration: Prepare a 50 mM master stock.

Calculation: Molecular Weight of Coronopilin

248.32 g/mol .

Example: Dissolve 12.4 mg of Coronopilin in 1.0 mL of DMSO.

Storage: Aliquot into amber glass vials (to prevent plasticizer leaching and photodegradation)

and store at -20°C. Stable for 3 months. Avoid repeated freeze-thaw cycles.

Working Solution (The "0.5% Rule")
Never add the stock directly to the cell culture well.

Intermediate Dilution: Dilute the 50 mM stock 1:100 in culture medium (without serum) to

create a 500 µM working solution.

Final Treatment: Dilute further into the wells. Ensure the final DMSO concentration is

0.5% (v/v) to avoid solvent toxicity masking the compound's effect.

Recommended Cell Culture Media
The following recommendations integrate cell-line specific requirements with the chemical

constraints of Coronopilin.

Table 1: Optimized Media Formulations
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Cell Line
Tissue
Origin

Base
Medium

Serum
(FBS)

Glutamin
e

Additives
to AVOID

Rationale

Jurkat
T-cell

Leukemia
RPMI-1640

10% (Heat

Inactivated

)

2 mM L-

Glut

High 2-ME

(>50 µM)

RPMI

supports

suspension

growth;

excess 2-

mercaptoet

hanol (2-

ME) can

quench

Coronopilin

.

U937
Histiocytic

Lymphoma
RPMI-1640

10% (Heat

Inactivated

)

2 mM L-

Glut
High Thiols

Standard

for U937;

supports

the G2/M

arrest

phenotype

observed

with

Coronopilin

.

Caco-2

Colon

Adenocarci

noma

DMEM

(High

Glucose)

10-20%*
4 mM L-

Glut

Sodium

Pyruvate

(Optional)

DMEM

prevents

acidificatio

n in dense

cultures.

Use 10%

during drug

treatment

to reduce

protein

binding.
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PC-3
Prostate

Cancer

F-12K or

RPMI
10%

2 mM L-

Glut
--

F-12K is

ATCC

recommen

ded; RPMI

is an

acceptable

alternative

for

comparativ

e drug

screens.

Expert Insight (The Albumin Effect): Sesquiterpene lactones bind non-specifically to serum

albumin. If your IC50 values shift dramatically between experiments, check your FBS lot or

concentration. For high-sensitivity assays, reduce FBS to 5% during the 24-48 hour treatment

window, provided cell viability in controls remains >90%.

Mechanistic Workflow & Visualization
Understanding how Coronopilin kills cells dictates the timing of your assays.

0-12 Hours: Rapid alkylation of tubulin and inhibition of NF-κB translocation.

12-24 Hours: Accumulation in G2/M phase (Mitotic Arrest).

24-48 Hours: Apoptotic cascade (Caspase-3 activation, PARP cleavage).

Diagram 1: Coronopilin Mechanism of Action
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Figure 1: Dual-mechanism pathway of Coronopilin. The compound targets cytoskeletal

integrity via tubulin alkylation and suppresses survival signaling via the NF-κB pathway.
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Experimental Protocol: Cytotoxicity Assay
(MTT/CCK-8)
This protocol is validated for Jurkat and U937 cells.

Materials
Cells: Jurkat (Clone E6-1) or U937 in log-phase growth.

Medium: RPMI-1640 + 10% FBS + 1% Pen/Strep.

Assay Reagent: CCK-8 (WST-8) is preferred over MTT for suspension cells to avoid

solubilization steps that can lose loose cells.

Step-by-Step Procedure
Seeding (Day 0):

Harvest cells and count viability (must be >95% via Trypan Blue).

Dilute to 5 x 10⁵ cells/mL.

Seed 100 µL/well into a 96-well plate (50,000 cells/well).

Self-Validation: Seed 3 wells with medium only (Blank).

Incubate for 24 hours at 37°C, 5% CO₂.

Treatment (Day 1):

Prepare Coronopilin serial dilutions in RPMI (2x concentration).

Range: 0, 1, 2.5, 5, 10, 20, 50 µM.

Add 100 µL of the 2x drug solution to the respective wells (Final volume 200 µL/well; 1x

drug conc).

Control: Vehicle control (0.5% DMSO max).
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Incubation:

Incubate for 24 to 48 hours.

Note: 24h is sufficient for early apoptosis; 48h is better for total viability assessment (IC50

determination).

Readout (Day 2/3):

Add 10 µL of CCK-8 reagent to each well.

Incubate for 2-4 hours.

Measure Absorbance at 450 nm.

Diagram 2: Serial Dilution Workflow
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Figure 2: Dilution strategy to ensure accurate dosing and maintain DMSO consistency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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